Cas no 1806019-71-5 (3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine)

3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a reactive bromomethyl group enables facile functionalization, while the difluoromethyl and chloro substituents enhance its potential as a key intermediate in the development of biologically active compounds. The methoxy group further contributes to its stability and reactivity profile, making it suitable for selective modifications. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions, offering synthetic flexibility for constructing complex molecular frameworks. Its well-defined structure ensures consistency in research and industrial applications.
3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine structure
1806019-71-5 structure
Product Name:3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine
CAS No:1806019-71-5
MF:C8H7BrClF2NO
MW:286.501087427139
CID:4867386
Update Time:2025-06-11

3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine
    • Inchi: 1S/C8H7BrClF2NO/c1-14-8-4(2-9)6(7(11)12)5(10)3-13-8/h3,7H,2H2,1H3
    • InChI Key: OCZLNRDCTOKEEF-UHFFFAOYSA-N
    • SMILES: BrCC1C(=NC=C(C=1C(F)F)Cl)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1

3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029052652-1g
3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine
1806019-71-5 97%
1g
$1,475.10 2022-04-01

Additional information on 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine

Introduction to 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1806019-71-5) and Its Applications in Modern Chemical Biology

3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine, identified by the CAS number 1806019-71-5, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The structural features of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine, including its bromomethyl, chloro, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 3-position provides a reactive site for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry for the development of novel drug candidates. Additionally, the presence of a chloro group at the 5-position and a difluoromethyl group at the 4-position introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds. These features make 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine a promising building block for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the use of fluorinated pyridines in drug discovery due to their ability to improve metabolic stability, lipophilicity, and cell membrane permeability. The difluoromethyl group, in particular, is known to enhance binding interactions with biological targets, often leading to more potent and selective drug candidates. For instance, studies have demonstrated that fluorinated analogs of existing drugs exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. This has spurred extensive research into developing new synthetic methodologies for incorporating fluorine atoms into biologically active molecules.

The methoxy group at the 2-position of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine further contributes to its utility as a synthetic intermediate. The methoxy group can serve as a leaving group in nucleophilic aromatic substitution reactions or participate in etherification reactions to introduce additional functional moieties. This flexibility allows chemists to tailor the structure of derived compounds to meet specific pharmacological requirements.

One of the most compelling aspects of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For example, pyridine derivatives have been extensively studied as inhibitors of kinases, which are enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. The structural motifs present in 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine can be leveraged to design kinase inhibitors with high specificity and potency.

Recent advances in computational chemistry have further enhanced the utility of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine in drug discovery. Molecular modeling techniques allow researchers to predict how different substituents will affect the binding affinity of a compound to its target protein. By using these tools, scientists can optimize the structure of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine derivatives to improve their pharmacological properties. This approach has led to the identification of several promising lead compounds that are currently undergoing further investigation.

The synthesis of 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine itself represents another area of active research. Chemists have developed various synthetic routes to this compound, each with its own advantages and limitations. Some methods involve multi-step organic transformations starting from readily available precursors, while others employ transition-metal-catalyzed reactions for higher efficiency and selectivity. The choice of synthetic route often depends on factors such as cost, scalability, and environmental considerations.

The growing demand for fluorinated pyridines has also driven innovation in fluorination chemistry. New methods for introducing fluorine atoms into organic molecules have been developed, including electrochemical fluorination and photoredox catalysis. These techniques allow for more precise control over fluorination patterns, enabling the synthesis of complex fluorinated pyridines like 3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine with high regioselectivity.

In conclusion,3-(Bromomethyl)-5-chloro-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1806019-71-5) is a highly valuable compound in chemical biology and pharmaceutical research due to its versatile structural features and reactivity. Its applications in drug discovery span multiple areas, including kinase inhibition and the development of novel bioactive molecules. The ongoing advancements in synthetic chemistry and computational biology continue to expand its potential applications, making it an indispensable tool for researchers seeking to develop next-generation therapeutics.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.